Cas no 38514-12-4 (3-Propyl-1-octanol)

• Product Name: 3-Propyl-1-octanol
• CAS No: 38514-12-4
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 5044228
• Update Time: 2025-05-26

3-Propyl-1-octanol Chemical and Physical Properties

Names and Identifiers

• 3-propyloctan-1-ol
• 3-Propyl-1-octanol

• Inchi： 1S/C11H24O/c1-3-5-6-8-11(7-4-2)9-10-12/h11-12H,3-10H2,1-2H3
• InChI Key： CNPWHPYGZSAAOH-UHFFFAOYSA-N
• SMILES： OCCC(CCC)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 81.1
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 3-Propyl-1-octanol

Properties and Applications of 3-Propyl-1-octanol (CAS No. 38514-12-4)

3-Propyl-1-octanol, with the chemical formula C₁₁H₂₄O, is a linear alcohol that has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and versatile applications. This compound, identified by its CAS number 38514-12-4, is a medium-chain alcohol that serves as a valuable intermediate in the synthesis of various specialty chemicals, fragrances, and pharmaceuticals. Its molecular structure, featuring a propyl group attached to a primary octyl chain, contributes to its distinct solubility characteristics and reactivity, making it a compound of interest in both industrial and research settings.

The chemical structure of 3-propyl-1-octanol consists of an 11-carbon backbone with a hydroxyl group (-OH) at one end and a propyl chain (-C₃H₇) at the other. This configuration imparts a balance between lipophilicity and hydrophilicity, allowing the compound to act as an effective solvent or cosolvent in formulations requiring compatibility with both polar and nonpolar environments. Such properties are particularly advantageous in pharmaceutical formulations where solubility enhancement of active ingredients is critical.

In recent years, 3-propyl-1-octanol has been explored for its potential applications in drug delivery systems. Its ability to form micelles or self-assembled structures makes it a promising candidate for encapsulating hydrophobic drugs, thereby improving their bioavailability and targeted delivery. Research published in peer-reviewed journals has demonstrated its efficacy in stabilizing fragile molecules during formulation processes, ensuring prolonged shelf life and consistent drug release profiles. These findings highlight the growing interest in utilizing medium-chain alcohols like 3-propyl-1-octanol for advanced pharmaceutical applications.

The compound's role in the fragrance industry is equally noteworthy. 3-Propyl-1-octanol is often employed as a fixative or extender in perfumes and cosmetics due to its ability to slow down the evaporation rate of volatile aromatic compounds. This property ensures that the scent profile of fragrances remains consistent over time, enhancing consumer satisfaction. Moreover, its relatively low odor threshold makes it an ideal component for creating subtle yet lasting aromatic experiences. The demand for high-quality fragrance ingredients continues to drive research into optimizing the production and application of such compounds.

From an industrial perspective, 3-propyl-1-octanol finds utility as an intermediate in the synthesis of surfactants, plasticizers, and resins. Its reactivity allows for further functionalization, enabling the creation of tailored derivatives with specific properties. For instance, etherification or esterification reactions can yield products with enhanced solubility or thermal stability, broadening their applicability across multiple sectors. The compound's compatibility with green chemistry principles is also being leveraged, as efforts are made to develop more sustainable synthetic routes that minimize waste and energy consumption.

Recent advancements in analytical chemistry have further underscored the importance of 38514-12-4 in quality control and process optimization. Techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of this compound, ensuring batch-to-batch consistency essential for industrial-scale applications. These analytical methods are critical for verifying purity standards and identifying potential impurities that could affect downstream processes or end-product performance.

The pharmaceutical industry has also shown interest in exploring 3-propyl-1-octanol as a potential adjuvant or excipient. Studies suggest that its molecular structure may interact favorably with biological membranes, potentially enhancing permeability for certain drug molecules. Additionally, its low toxicity profile makes it a safer alternative to some traditional solvents used in drug formulations. While extensive clinical trials are still needed to fully validate these claims, preliminary results are encouraging enough to warrant further investigation into its therapeutic potential.

The environmental impact of using medium-chain alcohols like 3-propyl-1-octanol is another area of growing concern. As industries strive to adopt more eco-friendly practices, researchers are evaluating biodegradability and aquatic toxicity profiles to ensure minimal environmental footprint. Some studies indicate that under certain conditions, this compound can be metabolized by microorganisms without causing significant harm to ecosystems. However, responsible handling and disposal remain essential to mitigate any potential risks associated with large-scale usage.

In conclusion,3-propyl-1-octanol (CAS No. 38514-12-4) is a multifaceted compound with broad applications spanning pharmaceuticals, fragrances, and industrial chemistry. Its unique structural features contribute to its versatility as a solvent, intermediate, and functional additive across various domains. As research continues to uncover new uses for this alcohol derivative,medium-chain alcohols like 3-propyl-1-octanol are poised to play an increasingly significant role in advancing technological innovations while adhering to sustainability standards.